4-Oxo-3-phenylpentanenitrile
Overview
Description
4-Oxo-3-phenylpentanenitrile is an organic compound with the molecular formula C11H11NO . It is used in research and development .
Molecular Structure Analysis
The molecular structure of 4-Oxo-3-phenylpentanenitrile consists of 11 carbon atoms, 11 hydrogen atoms, and 1 nitrogen atom . The molecular weight is 173.21 .Chemical Reactions Analysis
The specific chemical reactions involving 4-Oxo-3-phenylpentanenitrile are not detailed in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Oxo-3-phenylpentanenitrile, such as its boiling point, are not specified in the search results .Scientific Research Applications
Synthesis of Complex Compounds
4-Oxo-3-phenylpentanenitrile is involved in the synthesis of various complex compounds. For instance, it undergoes a reaction with dialkyl acetylenedicarboxylates in the presence of triphenylphosphine to produce highly-functionalized salt-free ylides. These ylides are a mixture of two geometrical isomers due to restricted rotation around the carbon-carbon partial double bond resulting from conjugation with the adjacent carbonyl group (Yavari et al., 2004).
Catalysis and Oxidation Processes
4-Oxo-3-phenylpentanenitrile has applications in catalysis and oxidation processes. For example, it has been used in the catalytic oxidation of substituted 4-oxo-4-arylbutanoic acids by bromate in an acidic medium, leading to the formation of corresponding benzoic acids (Manjari & Reddy, 2011).
Biotransformations
This compound plays a role in biotransformations. Biotransformations of 3-arylpent-4-enenitriles, including 3-phenylpentanenitrile, catalyzed by Rhodococcus erythropolis, showed an unusual beta-vinyl effect on the biocatalytic efficiency and enantioselectivity of the amidase. These transformations provided an efficient synthesis of highly enantiopure 3-arylpent-4-enoic acids and their derivatives (Gao et al., 2006).
Chemical Modification Studies
It's also used in chemical modification studies. 3-Oxo-3-phenylpropyne, a related compound, was synthesized as an active-site-directed irreversible inhibitor of bitter almond hydroxynitrile lyase, an FAD-protein. This helped in understanding the enzyme-inactivation process and the inhibitor-enzyme reaction mechanism (Jaenicke & Preun, 1984).
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-oxo-3-phenylpentanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-9(13)11(7-8-12)10-5-3-2-4-6-10/h2-6,11H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJRQDLYKDBUMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(CC#N)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10397852 |
Source
|
| Record name | 4-oxo-3-phenylpentanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxo-3-phenylpentanenitrile | |
CAS RN |
21953-95-7 |
Source
|
| Record name | 4-oxo-3-phenylpentanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10397852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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